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Compound of Interest

Compound Name: 11-Dodecyn-1-ol

Cat. No.: B095355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 11-Dodecyn-1-ol (CAS No. 18202-10-3). Due to the limited availability of

specific toxicological data for this compound, this guide extrapolates information from its

structural features—a long-chain alcohol and a terminal alkyne—to provide a thorough

assessment of its potential hazards and recommended safety protocols.

Chemical and Physical Properties
11-Dodecyn-1-ol is a C12 alcohol containing a terminal alkyne functional group. Its physical

and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₁₂H₂₂O ChemicalBook[1]

Molecular Weight 182.3 g/mol ChemicalBook[1]

CAS Number 18202-10-3 ChemicalBook[1]

Appearance Liquid Alfa Chemistry[2]

Boiling Point 262.624 °C at 760 mmHg Alfa Chemistry[2]

Flash Point 213.483 °C Alfa Chemistry

Density 0.877 g/cm³ Alfa Chemistry

XLogP3 4.6 PubChem

Hazard Identification and GHS Classification
While a specific GHS classification for 11-Dodecyn-1-ol is not readily available, an

assessment of its functional groups suggests the following potential hazards.

Potential Hazards:

Skin and Eye Irritation: As with many long-chain alcohols, 11-Dodecyn-1-ol may cause skin

and eye irritation upon contact.

Flammability: The compound is a combustible liquid and should be kept away from open

flames and high temperatures.

Reactivity of the Terminal Alkyne: The terminal alkyne group presents specific chemical

hazards:

Formation of Explosive Acetylides: Terminal alkynes can react with certain metals,

particularly copper, silver, and mercury, to form highly unstable and potentially explosive

acetylide salts.

Acidic Proton: The terminal proton on the alkyne is weakly acidic and can be deprotonated

by strong bases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/common_pitfalls_in_the_handling_of_terminal_alkynes.pdf
https://www.benchchem.com/pdf/common_pitfalls_in_the_handling_of_terminal_alkynes.pdf
https://www.benchchem.com/pdf/common_pitfalls_in_the_handling_of_terminal_alkynes.pdf
https://cameochemicals.noaa.gov/chemical/26003
https://cameochemicals.noaa.gov/chemical/26003
https://www.benchchem.com/product/b095355?utm_src=pdf-body
https://www.benchchem.com/product/b095355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A definitive GHS classification is not available in the consulted safety data sheets.

Handling and Storage Precautions
Adherence to proper handling and storage protocols is critical to ensure safety when working

with 11-Dodecyn-1-ol.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Emergency eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile or neoprene). Gloves should be inspected

before use.

A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

formation, a respirator with an appropriate organic vapor cartridge should be used.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors or mists.

Use non-sparking tools to prevent ignition.

Prevent the buildup of electrostatic charge.

Keep away from incompatible materials, including strong oxidizing agents and heavy metals.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store away from sources of ignition.

Ensure containers are properly labeled.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of clean water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may spread the

fire.

Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and

flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment. Ensure adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand or vermiculite. Collect the absorbed material into a suitable, labeled container for

disposal.

Experimental Protocols and Workflows
While specific experimental protocols for 11-Dodecyn-1-ol are not detailed in the safety data

sheets, the following workflows provide a logical framework for safe handling and emergency

response.
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General Handling Workflow for 11-Dodecyn-1-ol
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Prevent static
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Begin experiment
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Reaction complete

Dispose of Waste Properly

Neutralize hazards

Clean Work Area

Final step

Click to download full resolution via product page

Caption: General Handling Workflow for 11-Dodecyn-1-ol
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Emergency Response Workflow for 11-Dodecyn-1-ol Spill

Spill Detected

Evacuate Immediate Area

Alert Others and Supervisor

Don Appropriate PPE

Remove Ignition Sources
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Collect Absorbed Material

Dispose of as Hazardous Waste
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Caption: Emergency Response Workflow for a Spill
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Disposal Considerations
Waste material should be disposed of in accordance with local, state, and federal regulations. It

is recommended to use a licensed chemical disposal company. Do not allow the material to

enter the sewer system.

Conclusion
While specific toxicity data for 11-Dodecyn-1-ol is limited, a thorough evaluation of its chemical

structure indicates that it should be handled with care. The primary concerns are its potential

for skin and eye irritation, its combustible nature, and the reactivity of the terminal alkyne group.

By adhering to the handling, storage, and emergency procedures outlined in this guide,

researchers can minimize the risks associated with the use of this compound. A

comprehensive, substance-specific risk assessment should always be conducted before

commencing any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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